Cas no 65908-33-0 (1H-Inden-1-one, 5-methoxy-2,3-diphenyl-)

65908-33-0 structure
Product name:1H-Inden-1-one, 5-methoxy-2,3-diphenyl-
1H-Inden-1-one, 5-methoxy-2,3-diphenyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Inden-1-one, 5-methoxy-2,3-diphenyl-
- DTXSID801286629
- 65908-33-0
- 5-methoxy-2,3-diphenyl-1H-inden-1-one
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- Inchi: InChI=1S/C22H16O2/c1-24-17-12-13-18-19(14-17)20(15-8-4-2-5-9-15)21(22(18)23)16-10-6-3-7-11-16/h2-14H,1H3
- InChI Key: GEWKNOMOFVITOX-UHFFFAOYSA-N
- SMILES: COC1=CC2=C(C=C1)C(=O)C(=C2C3=CC=CC=C3)C4=CC=CC=C4
Computed Properties
- Exact Mass: 312.11508
- Monoisotopic Mass: 312.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 494
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
1H-Inden-1-one, 5-methoxy-2,3-diphenyl- Related Literature
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Kelly M. Stewart,Kristin L. Horton Org. Biomol. Chem., 2008,6, 2242-2255
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2. Book reviews
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Marietta Tóth,Katalin E. Kövér,Attila Bényei,László Somsák Org. Biomol. Chem., 2003,1, 4039-4046
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A. Ratnamala,V. Durga Kumari,M. Subrahmanyam,N. Archana Chem. Commun., 2004, 2710-2711
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5. Calix[4]pyrogallolarenes as novel high temperature inhibitors of oxidative degradation of polymers†Przemyslaw Ziaja,Katarzyna Jodko-Piorecka,Rafal Kuzmicz,Grzegorz Litwinienko Polym. Chem., 2012,3, 93-95
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